N-[(5-amino-1,3,4-thiadiazol-2-yl)(phenyl)methyl]-2-methyl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-[(5-amino-1,3,4-thiadiazol-2-yl)-phenylmethyl]-2-methyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H13N5OS2/c1-8-16-10(7-21-8)12(20)17-11(9-5-3-2-4-6-9)13-18-19-14(15)22-13/h2-7,11H,1H3,(H2,15,19)(H,17,20)
• InChI Key: QHKBIZMWPBCPOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)NC(C2=CC=CC=C2)C3=NN=C(S3)N
• Molecular Formula: C14H13N5OS2
• Molecular Weight: 331.4 g/mol

Description

The compound “N-[(5-amino-1,3,4-thiadiazol-2-yl)(phenyl)methyl]-2-methyl-1,3-thiazole-4-carboxamide” is a derivative of 1,3,4-thiadiazole. The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents. It is present as a core structural component in an array of drug categories such as antimicrobial, anti-inflammatory, analgesic, antiepileptic, antiviral, antineoplastic, and antitubercular agents.

Synthesis Analysis

The synthesis of new N-(5-substituted-1,3,4-thiadiazol-2-yl)-2-[(5-(substituted amino)-1,3,4-thiadiazol-2-yl)thio]acetamide derivatives has been reported. The structures of these compounds were elucidated by elemental analyses, IR, 1H NMR, 13C NMR, and MS spectral data.

Molecular Structure Analysis

Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It occurs in nature in four isoforms: 1,2,3-thiadiazole, 1,2,4-thiadiazole, 1,2,5-thiadiazole, and 1,3,4-thiadiazole. The mesoionic character of this ring allows thiadiazole-containing compounds to cross cellular membranes and interact strongly with biological targets.

Chemical Reactions Analysis

1,3,4-thiadiazoles have become an important class of heterocycles because of their broad types of biological activity. They have shown a broad spectrum of activity against various pathogens, and extensive research has been performed on the synthesis of new potent antibacterial and antifungal agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be inferred from its structure and the properties of similar compounds. For example, the compound’s structure was elucidated by elemental analyses, IR, 1H NMR, 13C NMR, and MS spectral data.

Mechanism of Action

Thiadiazole derivatives demonstrate in vitro and/or in vivo efficacy across various cancer models. The influence of the substituent on the compounds’ activity is depicted. Furthermore, the results from clinical trials assessing thiadiazole-containing drugs in cancer patients are summarized.